Benzyl 5-methyl-7-(3-nitrophenyl)-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxylate
Benzyl 5-methyl-7-(3-nitrophenyl)-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxylate
Brand Name:
Vulcanchem
CAS No.:
457951-31-4
VCID:
VC0362434
InChI:
InChI=1S/C19H16N6O4/c1-12-16(18(26)29-11-13-6-3-2-4-7-13)17(24-19(20-12)21-22-23-24)14-8-5-9-15(10-14)25(27)28/h2-10,17H,11H2,1H3,(H,20,21,23)
SMILES:
CC1=C(C(N2C(=NN=N2)N1)C3=CC(=CC=C3)[N+](=O)[O-])C(=O)OCC4=CC=CC=C4
Molecular Formula:
C19H16N6O4
Molecular Weight:
392.4g/mol
Benzyl 5-methyl-7-(3-nitrophenyl)-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxylate
CAS No.: 457951-31-4
Main Products
VCID: VC0362434
Molecular Formula: C19H16N6O4
Molecular Weight: 392.4g/mol
![Benzyl 5-methyl-7-(3-nitrophenyl)-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxylate - 457951-31-4](/images/no_structure.jpg)
| CAS No. | 457951-31-4 |
|---|---|
| Product Name | Benzyl 5-methyl-7-(3-nitrophenyl)-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxylate |
| Molecular Formula | C19H16N6O4 |
| Molecular Weight | 392.4g/mol |
| IUPAC Name | benzyl 5-methyl-7-(3-nitrophenyl)-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxylate |
| Standard InChI | InChI=1S/C19H16N6O4/c1-12-16(18(26)29-11-13-6-3-2-4-7-13)17(24-19(20-12)21-22-23-24)14-8-5-9-15(10-14)25(27)28/h2-10,17H,11H2,1H3,(H,20,21,23) |
| Standard InChIKey | BLNKMDCOXDUDLV-UHFFFAOYSA-N |
| Isomeric SMILES | CC1=C(C(N2C(=N1)N=NN2)C3=CC(=CC=C3)[N+](=O)[O-])C(=O)OCC4=CC=CC=C4 |
| SMILES | CC1=C(C(N2C(=NN=N2)N1)C3=CC(=CC=C3)[N+](=O)[O-])C(=O)OCC4=CC=CC=C4 |
| Canonical SMILES | CC1=C(C(N2C(=NN=N2)N1)C3=CC(=CC=C3)[N+](=O)[O-])C(=O)OCC4=CC=CC=C4 |
| PubChem Compound | 4404712 |
| Last Modified | Nov 11 2021 |
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